Cas no 2680700-47-2 (benzyl N-(2-bromo-4,5-diethoxyphenyl)carbamate)

• Product Name: benzyl N-(2-bromo-4,5-diethoxyphenyl)carbamate
• CAS No: 2680700-47-2
• MF: C₁₈H₂₀BrNO₄
• MW: 394.259704589844
• CID: 5622743
• PubChem ID: 165934960
• Update Time: 2025-10-29

benzyl N-(2-bromo-4,5-diethoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680700-47-2
• EN300-28302907
• benzyl N-(2-bromo-4,5-diethoxyphenyl)carbamate

• Inchi： 1S/C18H20BrNO4/c1-3-22-16-10-14(19)15(11-17(16)23-4-2)20-18(21)24-12-13-8-6-5-7-9-13/h5-11H,3-4,12H2,1-2H3,(H,20,21)
• InChI Key： UNMPMUUHWNQSNT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1NC(=O)OCC1C=CC=CC=1)OCC)OCC

Computed Properties

• Exact Mass: 393.05757g/mol
• Monoisotopic Mass: 393.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 56.8Ų

Additional information on benzyl N-(2-bromo-4,5-diethoxyphenyl)carbamate

Introduction to Benzyl N-(2-Bromo-4,5-Diethoxyphenyl)carbamate (CAS No. 2680700-47-2)

Benzyl N-(2-bromo-4,5-diethoxyphenyl)carbamate (CAS No. 2680700-47-2) is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate moiety and a 2-bromo-4,5-diethoxyphenyl group. These functional groups contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The benzyl carbamate functionality is a common protective group used in organic synthesis, particularly in the preparation of amino acids and peptides. It provides stability and facilitates the synthesis of complex molecules by preventing premature reactions at the amine site. The 2-bromo-4,5-diethoxyphenyl group, on the other hand, introduces halogen and ether functionalities that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of benzyl N-(2-bromo-4,5-diethoxyphenyl)carbamate in the development of new drugs. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead structure for designing inhibitors of specific enzymes involved in cancer progression. The bromine atom in the 2-bromo-4,5-diethoxyphenyl group was found to enhance the binding affinity to target proteins, while the diethoxy groups improved solubility and bioavailability.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the antiviral properties of benzyl N-(2-bromo-4,5-diethoxyphenyl)carbamate. The results showed that this compound exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule was found to interfere with viral replication processes, making it a promising candidate for further drug development.

The synthesis of benzyl N-(2-bromo-4,5-diethoxyphenyl)carbamate typically involves multi-step procedures that ensure high purity and yield. One common approach involves the reaction of 2-bromo-4,5-diethoxyaniline with benzyl chloroformate under controlled conditions. This method has been optimized to minimize side reactions and maximize product quality. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely used to characterize the final product and confirm its identity.

In addition to its potential therapeutic applications, benzyl N-(2-bromo-4,5-diethoxyphenyl)carbamate has also been studied for its use as a building block in combinatorial chemistry. The versatility of this compound allows chemists to introduce various substituents at different positions, thereby generating a diverse library of derivatives with potential biological activities. This approach has been particularly useful in high-throughput screening (HTS) campaigns aimed at identifying new lead compounds for drug discovery.

The safety profile of benzyl N-(2-bromo-4,5-diethoxyphenyl)carbamate is an important consideration for its practical application. Preclinical studies have shown that this compound exhibits low toxicity and good metabolic stability. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs or biological systems.

In conclusion, benzyl N-(2-bromo-4,5-diethoxyphenyl)carbamate (CAS No. 2680700-47-2) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its significance in modern drug discovery efforts.